Cas no 100327-52-4 (5-(1H-1,2,4-triazol-1-yl)pentan-1-amine)

5-(1H-1,2,4-triazol-1-yl)pentan-1-amine structure

100327-52-4 structure

Product Name:5-(1H-1,2,4-triazol-1-yl)pentan-1-amine

CAS No:100327-52-4

MF:C₇H₁₄N₄

MW:154.212860584259

CID:1127427

PubChem ID:13687316

Update Time:2025-04-20

5-(1H-1,2,4-triazol-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-1-pentanamine
- 5-(1H-1,2,4-triazol-1-yl)pentan-1-amine
- SCHEMBL10835326
- EN300-1838721
- 100327-52-4
- CS-0286728
- AKOS010786488
- Inchi： 1S/C7H14N4/c8-4-2-1-3-5-11-7-9-6-10-11/h6-7H,1-5,8H2
- InChI Key： ANJRZXVIIWLPSH-UHFFFAOYSA-N
- SMILES： N1(C=NC=N1)CCCCCN

Computed Properties

Exact Mass: 154.12202
Monoisotopic Mass: 154.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 96.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 56.7Å²

Experimental Properties

PSA: 56.73

5-(1H-1,2,4-triazol-1-yl)pentan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1838721-1g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		1g	$699.0	2023-09-19
Enamine	EN300-1838721-5g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		5g	$2028.0	2023-09-19
Enamine	EN300-1838721-10g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		10g	$3007.0	2023-09-19
Enamine	EN300-1838721-0.05g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		0.05g	$587.0	2023-09-19
Enamine	EN300-1838721-0.1g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		0.1g	$615.0	2023-09-19
Enamine	EN300-1838721-0.25g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		0.25g	$642.0	2023-09-19
Enamine	EN300-1838721-0.5g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		0.5g	$671.0	2023-09-19
Enamine	EN300-1838721-1.0g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		1g	$1070.0	2023-05-27
Enamine	EN300-1838721-2.5g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		2.5g	$1370.0	2023-09-19
Enamine	EN300-1838721-5.0g	5-(1H-1,2,4-triazol-1-yl)pentan-1-amine	100327-52-4		5g	$3105.0	2023-05-27

5-(1H-1,2,4-triazol-1-yl)pentan-1-amine Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

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